Cas no 842122-15-0 (4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-)

• Product Name: 4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-
• CAS No: 842122-15-0
• MF: C₂₁H₁₆BrNO₃
• MW: 410.26064491272
• CID: 4210832
• PubChem ID: 11281305
• Update Time: 2025-04-24

4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-
• 842122-15-0
• BDBM50159671
• CHEMBL179094
• 2-[[2-(2-Bromophenoxy)ethyl]amino]-4H-naphtho[1,2-b]pyran-4-one
• DTXSID701175930
• 2-[2-(2-Bromo-phenoxy)-ethylamino]-benzo[h]chromen-4-one

• Inchi： 1S/C21H16BrNO3/c22-17-7-3-4-8-19(17)25-12-11-23-20-13-18(24)16-10-9-14-5-1-2-6-15(14)21(16)26-20/h1-10,13,23H,11-12H2
• InChI Key： FNEVXZRSKAPXGS-UHFFFAOYSA-N
• SMILES： C12=C3C(C=CC=C3)=CC=C1C(=O)C=C(NCCOC1=CC=CC=C1Br)O2

Computed Properties

• Exact Mass: 409.03136Da
• Monoisotopic Mass: 409.03136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 47.6Ų